N'-{[3-(3,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}-2,6-dimethyl-4-quinolinecarbohydrazide

• IUPAC Name: N-[(E)-[5-(3,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylideneamino]-2,6-dimethylquinoline-4-carboxamide
• InChI: InChI=1S/C24H23N5O3/c1-14-5-7-20-18(9-14)19(10-15(2)27-20)24(30)29-26-13-17-12-25-28-23(17)16-6-8-21(31-3)22(11-16)32-4/h5-13H,1-4H3,(H,25,28)(H,29,30)/b26-13+
• InChI Key: LYGXWMPSKWZZCM-LGJNPRDNSA-N
• Canonical SMILES: CC1=CC2=C(C=C(N=C2C=C1)C)C(=O)NN=CC3=C(NN=C3)C4=CC(=C(C=C4)OC)OC
• Isomeric SMILES: CC1=CC2=C(C=C(N=C2C=C1)C)C(=O)N/N=C/C3=C(NN=C3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C24H23N5O3
• Molecular Weight: 429.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a quinoline backbone, which is a type of heterocyclic aromatic organic compound. It also contains a pyrazole ring, which is a type of organic compound with a five-membered ring with two nitrogen atoms. The presence of the dimethoxyphenyl group indicates that there are two methoxy (OCH3) groups attached to the phenyl ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The quinoline backbone could be formed through a Skraup or Doebner-Miller synthesis, the pyrazole ring could be formed through a Knorr pyrazole synthesis, and the dimethoxyphenyl group could be introduced through a Friedel-Crafts alkylation.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The quinoline and pyrazole rings would contribute to the rigidity of the molecule, while the dimethoxyphenyl group could introduce some flexibility.

Chemical Reactions Analysis

This compound could undergo a variety of chemical reactions. The aromatic rings could undergo electrophilic aromatic substitution reactions, and the methoxy groups could be demethylated under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, compounds with aromatic rings are relatively stable and have a high degree of conjugation, leading to interesting optical properties.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Without specific information, it’s difficult to predict the exact safety and hazards associated with this compound.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in pharmaceuticals, materials science, and other areas. Future research could explore the synthesis, properties, and potential applications of this compound.